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Chloroneb: Basic Properties & Application Challenges

This table summarizes key environmental fate properties of Chloroneb that are critical for understanding its

volatilization and drift potential [1].

Property

Value

Implication for Application

Vapor Pressure

Henry's Law

Constant

Soil DTso
(Persistence)

Water Solubility

Status

400 mPa at 20°C

1.05 Pa m3 mol—!

130 days (typical)

8 mg/L at 20°C

Obsolete / Not
approved in EU

High volatility; can convert to gas and move off-site
after application [1].

Moderately volatile; indicates a tendency to move
from water to air [1].

Persistent; remains in the environment for a long
time [1].

Low aqueous solubility; suggests low mobility in
leaching [1].

Modern application data and specific mitigation
guides are scarce [1].
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General Strategies to Mitigate Volatilization and Drift

The following experimental workflow outlines a systematic approach to investigate and mitigate application

issues. It is based on general pesticide best practices [2] [3] due to the lack of Chleroneb-specific protocols.
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Based on the workflow above, here are detailed methodologies for the key mitigation strategies:

Application Equipment Optimization

¢ Nozzle Selection: Consult nozzle manufacturers' droplet size category charts. Use nozzles classified
as producing Coarse to Ultra-Coarse droplets (e.g., turbulence-chamber or venturi nozzles) to
minimize the volume of fine, drift-prone droplets [3]. The pesticide label may mandate a specific
droplet size category [3].

e Spray Pressure: Operate at the lowest effective pressure recommended for the nozzle. Higher
pressures shear droplets into smaller sizes, increasing drift potential. Reducing pressure may require
recalibration of sprayer speed and carrier volume [3].

e Boom Height: Keep the boom as low as practicable above the target to minimize the distance
droplets are exposed to wind. Use manufacturer recommendations for the specific nozzle to ensure
proper overlap and pattern uniformity [3].

Evaluation of Drift Control Agents (DCAS)

¢ Protocol for DCA Screening: DRAs like polyacrylamide (PAM) can increase droplet size and reduce
driftable fines [4] [5].
o Prepare Tank Mixtures: Incorporate the DRA into the spray solution according to the
manufacturer's recommended rate.
o Measure Droplet Spectrum: Use a laser diffraction system (e.g., following methods like
ASABE S-572.1) to analyze the droplet size distribution of the mixture with and without the DRA
[5].
o Key Metric: The primary efficacy indicator is a reduction in the "Percent Volume Driftable
Fraction", typically comprising droplets smaller than 100-150 microns [4].
¢ Note on Advanced DCAs: Recent patent literature describes polyacrylamide microemulsions
(inverse microlatices) that offer compatibility with a wider range of formulations, including lipophilic
(oil-based) components, and can be used at lower rates than traditional PAM products [5]. These
could be a focus for novel formulation development.

Frequently Asked Questions

e What is the critical difference between volatility and spray drift? Spray drift is the off-target
movement of spray droplets during application, primarily influenced by droplet size, weather, and

equipment [2]. Volatilization is the post-application movement of a pesticide after it has been
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deposited, where it converts into a gas and moves off-site [2]. Chloroneb presents a risk for both due

to its high vapor pressure [1].

e What are the best conditions to apply a volatile fungicide like Chloroneb? Apply during cool,
humid conditions with moderate wind speeds (3-10 mph). Avoid applications during temperature
inversions, which typically occur in the early morning or evening. During an inversion, air does not

mix, and spray or vapor can concentrate and move unpredictably off-target [3].

e My experimental crop shows signs of off-target damage. What is the first step? The first step is to
document the damage thoroughly with photographs, GPS coordinates, and notes on environmental
conditions. Then, report the incident to the relevant state regulatory agency (e.g., the Department of

Agriculture). They can conduct an official investigation, which may include chemical residue analysis

[3].

Important Limitations & Future Research

o Data Is Dated: The most specific data for Chloroneb is from older sources, and its status as
"obsolete” means modern, peer-reviewed application studies are lacking [1].

¢ Regulatory Scrutiny: Be aware that regulatory bodies like the EPA are increasingly focused on spray
drift and volatilization in risk assessments, which can lead to mandatory buffer zones or use
restrictions [6].

e Experimental Need: For a definitive protocol, new empirical research is needed to test specific DCAs
and application parameters with Chloroneb under controlled conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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